Cas no 63503-60-6 ((3-chlorophenyl)boronic acid)

• Product Name: (3-chlorophenyl)boronic acid
• CAS No: 63503-60-6
• MF: C₆H₆BClO₂
• MW: 156.37464094162
• MDL: MFCD00161354
• CID: 58045
• PubChem ID: 24866158
• Update Time: 2025-11-05

(3-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophenylboronic acid
• RARECHEM AH PB 0179
• M-CHLOROPHENYLBORONIC ACID
• AKOS BRN-0010
• 3-CHLOROPHENYLBORNIC ACID
• 3-CHLOROBENZENEBORONIC ACID
• 3-Chlorophenylboronic Acid (contains varying amounts of Anhydride)
• 3-chloro-phenyl boronic acid
• 3-chlorophenylboric acid
• 3-Chlorophenylboroni
• 3-Chlorophenyl-dihydroxyborane
• (m-Chlorophenyl)boronic acid
• m-Chlorobenzeneboronic acid
• 3-Chlorobenzeneboronic Acid (contains varying amounts of Anhydride)
• Benzeneboronicacid, m-chloro- (6CI,7CI)
• Boronic acid, (3-chlorophenyl)- (9CI)
• (3-Chlorophenyl)boronic acid
• 3-chlorophenyl boronic acid
• (3-Chlorophenyl)Boranediol
• 3-chloro benzene boronic acid
• 3-chloro-phenyl-boronic acid
• Boronic acid, (3-chlorophenyl)-
• PubChem1785
• 3-chlorphenylboronic acid
• 3-chiorophenylboronic acid
• m-chlorophenyl boronic acid
• 5-chlorophenyl-boronic acid
• 3-chloro-phenylboronic acid
• SY005777
• 3-chloro phenyl boronic acid
• 3-Chlorophenylboronicacid
• BDBM92718
• AC-5353
• AB04228
• 3-chlorophenyl-boronic acid
• 3-chlorophenylboronic acid;3-CHLOROPHENYL BORONIC ACID
• CS-W002463
• Q-102203
• 3-chlorobenzene boronic acid
• HY-W002463
• FT-0600032
• AKOS000266634
• EN300-53026
• A8744
• Z381540932
• AS-2513
• 2-Fluorenecarboxylic acid, 9-oxo-
• 63503-60-6
• MFCD00161354
• A1-03827
• (3-chloro-phenyl)-boronic acid
• CHEMBL164616
• B-(3-chlorophenyl)-boronic acid
• (3-chlorophenyl) boronic acid
• C1613
• 3-(chloro)phenylboronic acid
• SDEAGACSNFSZCU-UHFFFAOYSA-N
• BCP9000257
• BCP22738
• 3-chloro phenylboronic acid
• F9995-0212
• AM20060343
• DTXSID40370214
• SCHEMBL11815
• 3-Chlorophenyl boronic acid,98%
• DB-006411
• STK503700
• B-(3-Chlorophenyl)boronic Acid; (3-Chlorophenyl)boronic Acid; (m-Chlorophenyl)boronic Acid; 3-Chlorobenzeneboronic Acid; m-Chlorobenzeneboronic Acid
• ALBB-006092
• (3-chlorophenyl)boronic acid

• MDL： MFCD00161354
• Inchi： 1S/C6H6BClO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4,9-10H
• InChI Key： SDEAGACSNFSZCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(B(O)O)=C1
• BRN： 2936343

Computed Properties

• Exact Mass: 156.01500
• Monoisotopic Mass: 156.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3200
• Melting Point: 185-189 °C (lit.)
• Boiling Point: 311.4℃ at 760 mmHg
• Flash Point: 142.1℃
• Refractive Index: 1.557?
• Solubility: Slightly soluble in water. soluble in ether, tetrahydrofuran,, dimethyl sulfoxide, dimethyl formamide, methanol.
• Water Partition Coefficient: Slightly soluble in water. soluble in ether, tetrahydrofuran,, dimethyl sulfoxide, dimethyl formamide, methanol.
• PSA: 40.46000
• LogP: 0.01980
• Solubility: Not determined

(3-chlorophenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36-S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3-chlorophenyl)boronic acid

Market Research and Analysis of (3-chlorophenyl)boronic acid in the Chemical-Biomedical Field

The compound (3-chlorophenyl)boronic acid, identified by the CAS number 63503-60-6, has garnered significant attention in the chemical and biomedical industries due to its versatile applications in drug discovery, material science, and organic synthesis. This boronic acid derivative is particularly valuable in Suzuki-Miyaura cross-coupling reactions, which are widely used to construct biologically active molecules and advanced materials.

Recent studies have highlighted the increasing demand for (3-chlorophenyl)boronic acid in pharmaceutical research, where it serves as a key intermediate in the synthesis of complex heterocyclic compounds. These compounds are being explored for their potential in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The growing emphasis on personalized medicine and the development of targeted therapies has further driven the demand for high-quality boronic acids like 63503-60-6.

In addition to its role in drug discovery, (3-chlorophenyl)boronic acid is also utilized in the synthesis of functional materials, such as conductive polymers and optoelectronic devices. Its unique electronic properties make it a valuable component in the development of next-generation materials for applications in electronics and energy storage.

The global market for boronic acids has experienced steady growth over the past decade, with increasing investments in research and development activities. Key players in the industry are focusing on improving production processes to meet the rising demand for high-purity boronic acids like 63503-60-6. This has led to advancements in catalytic technologies and green chemistry approaches, which are expected to further enhance the availability and affordability of these compounds.

From a market analysis perspective, the demand for (3-chlorophenyl)boronic acid is heavily influenced by regional trends in pharmaceutical research and industrial production. North America and Europe remain major markets due to their robust pharmaceutical industries and extensive R&D activities. However, emerging markets in Asia-Pacific are experiencing rapid growth, driven by increasing investments in biotechnology and materials science.

In conclusion, (3-chlorophenyl)boronic acid (CAS 63503-60-6) is a critical compound with wide-ranging applications across multiple sectors. Its importance is expected to grow further as advancements in chemical synthesis and materials science continue to expand its potential uses. Market players should focus on optimizing production processes and exploring new applications to capitalize on this growing demand.